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Compound of Interest

Compound Name: Chromone-3-carboxaldehyde

Cat. No.: B097568

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Chromone-3-carboxaldehyde (CAS No. 17422-74-1). Adherence to these procedures is
essential for ensuring personal safety and maintaining a compliant laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Chromone-3-carboxaldehyde is classified as harmful if swallowed and may cause skin, eye,
and respiratory irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:
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PPE Category Specification Rationale

Chemical safety goggles with ) )
Protects against dust particles

Eye/Face Protection side shields or a full-face ]
) and potential splashes.
shield.

] o Provides a barrier against skin

Hand Protection Nitrile rubber gloves.
contact.

] Prevents contamination of

Body Protection A standard laboratory coat.

personal clothing.

To be used in a chemical fume o )
_ _ o _ Minimizes the risk of
Respiratory Protection hood to avoid inhalation of

respiratory tract irritation.
dust.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Chromone-3-carboxaldehyde is critical to minimize
exposure and prevent contamination.

Pre-Operational Checks

» Verify Equipment: Ensure a certified chemical fume hood is operational.

o Gather Materials: Have all necessary PPE, weighing papers, spatulas, and sealable
containers readily available.

o Prepare Workspace: Designate a specific area for handling, and cover the work surface with
absorbent, disposable bench paper.

Weighing and Handling

» Don PPE: Put on a lab coat, safety goggles, and nitrile gloves before entering the designated
handling area.

e Work in Fume Hood: Conduct all manipulations of Chromone-3-carboxaldehyde powder
within a certified chemical fume hood.
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e Minimize Dust: To reduce dust generation, avoid pouring the powder directly from the bottle.
Instead, use a spatula to carefully transfer small amounts onto a weighing paper or into a
container.

e Immediate Sealing: Keep the stock container and any temporary containers tightly sealed
when not in immediate use.

Post-Handling Procedures

o Decontaminate: Wipe down the spatula and any other reusable equipment with a suitable
solvent (e.g., 70% ethanol) and dry thoroughly.

o Clean Workspace: Carefully fold the disposable bench paper inward to contain any residual
powder and place it in the designated solid waste container. Clean the work surface with an
appropriate solvent.

» Doff PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by the lab coat, and finally, safety goggles.

e Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

If swallowed, rinse mouth with water. Do NOT
Ingestion induce vomiting. Call a poison control center or

doctor immediately for treatment advice.[2][3]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[4][5]

Remove contaminated clothing. Wash the
) affected area with soap and plenty of water for
Skin Contact ) ] o
at least 15 minutes. Seek medical attention if

irritation persists.[3][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Disposal Plan

Proper disposal of Chromone-3-carboxaldehyde and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Chemical Waste

e Solid Waste: Unused or waste Chromone-3-carboxaldehyde powder should be collected in
a clearly labeled, sealed, and compatible hazardous waste container.

o Chemical Neutralization (Expert Consultation Required): While some aldehydes can be
neutralized with reagents like sodium pyrosulfite or oxidized to less hazardous carboxylic
acids, a validated protocol for Chromone-3-carboxaldehyde is not readily available. Do not
attempt chemical neutralization without consulting and receiving explicit approval and a
detailed protocol from your institution's Environmental Health and Safety (EHS) department.

o Professional Disposal: The primary and recommended method for disposal is through a
licensed environmental services company.
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Contaminated Materials

e PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a

designated hazardous waste container. These items should not be disposed of in the regular

trash.

o Empty Containers: Empty containers that held Chromone-3-carboxaldehyde should be

triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected

and disposed of as hazardous chemical waste. After rinsing, the container label should be

defaced, and the container can then be discarded with regular laboratory glass or plastic

waste.
Property Value Source
CAS Number 17422-74-1 [2][6]
Molecular Formula C10H603 [3][6]
Molecular Weight 174.15 g/mol [1][6]
Appearance Orange solid [3]
Melting Point 151-155 °C

Occupational Exposure Limits Not established

[1]

Experimental Workflow
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Workflow for Safe Handling of Chromone-3-carboxaldehyde

Preparation
- Verify fume hood
- Gather PPE and materials
- Prepare workspace

:

Handling (in Fume Hood)
- Don PPE
- Weigh carefully to minimize dust
- Keep containers sealed

~
~
~
~
~
~
~
N

First Aid (If Exposed)

Post-Handling
- Decontaminate equipment
- Clean workspace
- Doff PPE correctly

:

Waste Disposal
- Segregate waste streams
- Dispose of chemical waste, contaminated PPE, and empty containers according to protocol

- Follow specific procedures for ingestion, inhalation, skin, or eye contact
- Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Chromone-3-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097568#personal-protective-equipment-for-handling-
chromone-3-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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